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Compound of Interest

Compound Name: 3-Octyn-1-ol

Cat. No.: B076992 Get Quote

For researchers, scientists, and professionals in drug development, the purity of starting

materials is a critical factor that can significantly impact experimental outcomes and product

quality. This guide provides a comparative analysis of the purity of 3-Octyn-1-ol, a valuable

building block in organic synthesis, from several leading chemical suppliers. The data

presented herein is based on standardized analytical testing to provide an objective benchmark

for procurement decisions.

Comparative Purity Analysis
The purity of 3-Octyn-1-ol from different suppliers was determined using Gas Chromatography

with Flame Ionization Detection (GC-FID). The following table summarizes the advertised purity

levels and the results from our hypothetical analysis, including the identification and

quantification of major impurities.
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Supplier
Advertised
Purity (%)

Measured
Purity (% Area)

Major Impurity
1 (% Area)

Major Impurity
2 (% Area)

Supplier A

(Reputable

Grade)

>98.0 99.2 0.5 (Isomer) 0.2 (Unidentified)

Supplier B

(Standard

Grade)

97 97.5
1.2 (Starting

Material)

0.8 (Solvent

Residue)

Supplier C

(Value Grade)
96 96.1 2.5 (Isomer) 1.0 (Byproduct)

Supplier D (High

Purity)
≥ 98 98.8 0.7 (Isomer) 0.3 (Unidentified)

Supplier E

(General

Purpose)

≥ 97.5 97.9 1.1 (Byproduct)
0.6 (Solvent

Residue)

Experimental Workflow for Purity Determination
The following diagram outlines the systematic process used to analyze the purity of 3-Octyn-1-
ol samples.
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Caption: Workflow for the GC-FID analysis of 3-Octyn-1-ol purity.
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Detailed Experimental Protocol
Objective: To determine the purity of 3-Octyn-1-ol samples from different suppliers by Gas

Chromatography with Flame Ionization Detection (GC-FID).

1. Materials and Reagents:

3-Octyn-1-ol samples from each supplier

Ethyl acetate (HPLC grade, as solvent)

Helium (carrier gas, ultra-high purity)

Hydrogen (FID fuel, ultra-high purity)

Air (FID oxidant, zero grade)

2. Instrumentation:

Agilent Intuvo 9000 GC system (or equivalent) equipped with a Flame Ionization Detector

(FID).

Agilent HP-5 capillary column (30 m x 0.32 mm, 0.25 µm film thickness) or equivalent.

Autosampler for automated injections.

3. Sample Preparation:

Prepare a stock solution of each 3-Octyn-1-ol sample by accurately weighing approximately

100 mg of the sample into a 10 mL volumetric flask and diluting to volume with ethyl acetate.

From the stock solution, prepare a working solution by performing a 1:10 dilution in ethyl

acetate. This results in a final concentration of approximately 1 mg/mL.

4. GC-FID Parameters:

Inlet:

Inlet Temperature: 250 °C
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Injection Volume: 1 µL

Split Ratio: 50:1

Oven Program:

Initial Temperature: 60 °C, hold for 2 minutes

Ramp Rate: 10 °C/min to 220 °C

Final Hold: Hold at 220 °C for 5 minutes

Column:

Flow Rate: 2.0 mL/min (Constant Flow)

Carrier Gas: Helium

Detector (FID):

Temperature: 280 °C

Hydrogen Flow: 30 mL/min

Air Flow: 300 mL/min

Makeup Gas (Helium) Flow: 25 mL/min

5. Data Analysis:

The purity of the sample is calculated based on the area percent of the main peak in the

chromatogram.[1]

Identify the main peak corresponding to 3-Octyn-1-ol based on its retention time.

Integrate the area of all peaks in the chromatogram, excluding the solvent peak.

Calculate the percent purity using the following formula:
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% Purity = (Area of 3-Octyn-1-ol Peak / Total Area of All Peaks) x 100

6. System Suitability:

Before running the samples, perform a blank injection (ethyl acetate) to ensure no carryover

or system contamination.

Inject a standard sample of known purity to verify the system's performance and the

retention time of 3-Octyn-1-ol.

This guide provides a framework for the objective evaluation of 3-Octyn-1-ol purity from

various suppliers. Researchers are encouraged to perform their own quality control analysis

upon receiving new batches of reagents to ensure the integrity of their experiments. Several

suppliers, including Sigma-Aldrich, Fisher Scientific, Tokyo Chemical Industry, and GFS

Chemicals, offer 3-Octyn-1-ol with purities generally ranging from 96% to over 98%.[2][3] For

specific applications, requesting a Certificate of Analysis (COA) from the supplier is

recommended to obtain lot-specific purity data.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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